Cas no 1396683-27-4 (3-(5-{1-3-(4-methoxyphenyl)propanoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)-1,2-dihydropyridin-2-one)

• Product Name: 3-(5-{1-3-(4-methoxyphenyl)propanoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)-1,2-dihydropyridin-2-one
• CAS No: 1396683-27-4
• MF: C₂₀H₂₀N₄O₄
• MW: 380.397204399109
• CID: 6165039
• Update Time: 2025-05-20

3-(5-{1-3-(4-methoxyphenyl)propanoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(5-{1-3-(4-methoxyphenyl)propanoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 3-[5-[1-[3-(4-methoxyphenyl)-1-oxopropyl]-3-azetidinyl]-1,2,4-oxadiazol-3-yl]-

• Inchi： 1S/C20H20N4O4/c1-27-15-7-4-13(5-8-15)6-9-17(25)24-11-14(12-24)20-22-18(23-28-20)16-3-2-10-21-19(16)26/h2-5,7-8,10,14H,6,9,11-12H2,1H3,(H,21,26)
• InChI Key： ASMJHTSXXJBBQD-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C1N=C(C2CN(C(=O)CCC3=CC=C(OC)C=C3)C2)ON=1

Additional information on 3-(5-{1-3-(4-methoxyphenyl)propanoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-(5-{1-3-(4-methoxyphenyl)propanoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)-1,2-dihydropyridin-2-one (CAS No. 1396683-27-4)

In the realm of medicinal chemistry and drug discovery, 3-(5-{1-3-(4-methoxyphenyl)propanoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)-1,2-dihydropyridin-2-one (CAS No. 1396683-27-4) has emerged as a compound of significant interest. This molecule, characterized by its intricate 1,2,4-oxadiazole and azetidine moieties, is frequently studied for its potential applications in targeting enzyme inhibition and receptor modulation. Researchers are particularly intrigued by its structural complexity, which combines a dihydropyridinone core with a methoxyphenyl side chain, offering unique pharmacokinetic properties.

The compound's CAS No. 1396683-27-4 is often searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization projects. Its oxadiazole ring, a hallmark of bioactive molecules, is known to enhance binding affinity to biological targets, making it a focal point for drug design innovations. Recent trends in AI-driven molecular modeling have further amplified interest in such compounds, as computational tools predict their interactions with proteases and kinases with high accuracy.

From a synthetic perspective, 3-(5-{1-3-(4-methoxyphenyl)propanoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)-1,2-dihydropyridin-2-one exemplifies advancements in heterocyclic chemistry. The incorporation of an azetidine scaffold—a four-membered nitrogen-containing ring—introduces conformational rigidity, which is prized in fragment-based drug discovery. This feature aligns with the growing demand for small-molecule therapeutics with improved target selectivity and reduced off-target effects.

In the context of personalized medicine, this compound's methoxyphenyl group is noteworthy. Derivatives of 4-methoxyphenyl are frequently explored for their metabolic stability and ability to penetrate the blood-brain barrier, a critical factor in central nervous system (CNS) drug development. Such attributes resonate with current research priorities, including neurodegenerative disease therapies and oncology applications.

Furthermore, the 1,2-dihydropyridin-2-one segment of the molecule is a versatile pharmacophore, often associated with anti-inflammatory and antioxidant activities. This duality positions CAS No. 1396683-27-4 as a candidate for multi-target drug development, a strategy gaining traction in addressing complex diseases like diabetes and autoimmune disorders. Searches for dual-action inhibitors and polypharmacology often highlight such structural motifs.

As the pharmaceutical industry shifts toward green chemistry principles, the synthesis of 3-(5-{1-3-(4-methoxyphenyl)propanoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)-1,2-dihydropyridin-2-one is also scrutinized for atom economy and sustainable solvents. These considerations align with global ESG (Environmental, Social, and Governance) benchmarks, a topic increasingly queried in scientific SEO.

In summary, CAS No. 1396683-27-4 represents a convergence of structural ingenuity and therapeutic potential. Its study not only advances medicinal chemistry but also addresses contemporary challenges in drug delivery, target engagement, and sustainability. For researchers navigating PubMed or SciFinder, this compound remains a keyword-rich subject, bridging benchside discoveries with bedside applications.